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Compound of Interest

Compound Name: Dibutylazanium

Cat. No.: B8487423

Get Quote

Current Status: Operational | Tier: Level 3 (Senior Application Scientist) Topic: Kinetic

Modulation of Perovskite & Organic-Inorganic Lattice Growth

Core Concept: The Kinetic "Brake" Mechanism
User Query:Why does substituting n-butylammonium with dibutylazanium drastically change

my crystallization rate?

Technical Insight: Dibutylazanium acts as a kinetic inhibitor due to its secondary amine

structure. Unlike primary amines (e.g., n-BA) which form linear, ordered hydrogen bond

networks, DBA possesses two butyl chains branching from the nitrogen center.

Steric Hindrance: The V-shaped geometry increases the activation energy ($ \Delta G^ $)*

required for the cation to dock into the inorganic lead-halide cage.

Nucleation Suppression: This steric bulk suppresses the rate of homogeneous nucleation,

pushing the system towards heterogeneous nucleation. This allows for larger crystal

domains if supersaturation is carefully managed, but results in rapid, disordered precipitation

if the antisolvent step is too aggressive.
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Comparative Kinetics Table
Feature

n-Butylammonium
(n-BA)

Dibutylazanium
(DBA)

Kinetic Impact

Structure
Primary Amine

(Linear)

Secondary Amine

(Branched)

DBA requires more

free volume to

rotate/align.

H-Bonding
3 H-bonds (Strong

anchoring)

2 H-bonds (Weaker

anchoring)

DBA has weaker

binding energy to the

octahedra.

Growth Rate Fast (Low barrier) Slow (High barrier)

DBA allows for slower,

more controlled

growth if solubility is

maintained.

Phase Stability
Favors Ruddlesden-

Popper (RP)

Favors Dion-Jacobson

(DJ) or Distorted RP

DBA often induces

lattice distortion,

altering bandgaps.

Troubleshooting Guide: Synthesis & Solvation
Status: Active Issues Detected

Issue 1: "My precursor solution is cloudy or precipitates
immediately upon addition of DBA-Iodide."
Diagnosis: Solubility Limit & Solvent Polarity Mismatch. DBA is significantly more hydrophobic

than Methylammonium (MA) or Formamidinium (FA). It has lower solubility in pure DMF

(Dimethylformamide).

Protocol A: Solvation Optimization

Solvent Exchange: Switch from pure DMF to a 4:1 DMF:DMSO (Dimethyl sulfoxide) ratio.

DMSO coordinates strongly with

, retarding the reaction and allowing the bulky DBA to dissolve before the lattice collapses.
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Thermal Assist: Heat the precursor solution to 60°C for 30 minutes. DBA salts often exhibit

retrograde solubility or require thermal activation to overcome the solvation shell energy

barrier.

Filtration: Use a 0.45 µm PTFE filter (hydrophobic) rather than PVDF. PVDF filters can

sometimes interact with hydrophobic organic cations, altering stoichiometry.

Issue 2: "The crystals are yellow (non-perovskite phase)
instead of black/red."
Diagnosis: Formation of the

-phase or non-perovskite organic salt aggregates due to incorrect stoichiometry.

Protocol B: Stoichiometry Correction The "n-value" (number of inorganic layers between

spacers) is strictly controlled by the molar ratio.

Target:

Correction: You likely have an excess of DBA.

For

(Pure 2D): Ratio is 2:1 (DBA:Pb).

For

(Quasi-2D): Ratio is 2:3 (DBA:Pb) + 2:3 (MA:Pb).

Action: Recalculate molar mass of Dibutylammonium Iodide (

g/mol ). Ensure you are not using the mass of the chloride salt by mistake.

Kinetic Control & Crystal Growth Protocols
Status: Optimization Required
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Issue 3: "Antisolvent dripping causes immediate,
chaotic precipitation (powder) instead of film/crystal
growth."
Diagnosis: The supersaturation ratio (

) spiked too high, too fast. The "LaMer Burst" nucleation event was uncontrolled.

Protocol C: The "Hot-Casting" Kinetic Modification Because DBA is bulky, it struggles to

reorganize quickly at room temperature. You must provide thermal energy to assist the lattice

arrangement during the antisolvent crash.

Pre-heat Substrate: Heat substrate to 100°C - 150°C (Hot-Casting).

Pre-heat Solution: Maintain precursor at 70°C.

Mechanism: The heat provides the necessary activation energy for the bulky butyl chains to

rotate and align perpendicular to the substrate before the solvent evaporates. This promotes

vertical orientation, which is critical for charge transport.

Visualization: Kinetic Pathway
The following diagram illustrates the energy landscape difference between standard cations

and the bulky Dibutylazanium.
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Caption: Kinetic energy landscape showing the higher activation barrier for DBA

(Dibutylazanium) nucleation compared to small cations. This barrier must be overcome

thermally to avoid defect formation.

FAQ: Advanced Characterization
Q: How do I confirm DBA is actually incorporated into the lattice and not just surface

passivating? A: Use Low-Angle X-Ray Diffraction (XRD).

Look for peaks below

.[1]

DBA spacers induce a larger interlayer expansion than n-BA.

Expected d-spacing: While n-BA typically shows peaks around

, DBA (due to branching) may shift this to lower angles (larger d-spacing) or show split peaks
if the phase is distorted (monoclinic/triclinic distortion).

Q: Can I use Dibutylazanium for 3D Perovskites? A: No. The Goldschmidt Tolerance Factor (

) would be

. DBA is too large to fit in the A-site of a 3D cage. It will strictly form 2D (Layered) or 1D (Chain)
structures, or act as a surface capping layer on 3D crystals.

Synthesis of Dibutylammonium Iodide (DBA-I)
If commercial purity is insufficient (common cause of kinetic inconsistency).

Reactants: Mix Dibutylamine (99.5%) and Hydroiodic Acid (57% w/w, stabilized) in a 1:1

molar ratio in ethanol at 0°C (Ice bath). Exothermic reaction.[2]

Evaporation: Rotary evaporate at 60°C until a viscous yellow/white sludge forms.

Washing: Wash the precipitate 3x with Diethyl Ether (to remove unreacted amine/iodine).

Recrystallization: Dissolve in minimal hot Ethanol/Isopropanol and cool slowly.
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Drying: Vacuum oven at 60°C for 24h. Product must be snow-white. Any yellow tint indicates

free iodine (

), which acts as a recombination center.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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